2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C17H13ClFNO3S/c18-11-4-1-5-12(19)15(11)16(21)20-10-17(22,13-6-2-8-23-13)14-7-3-9-24-14/h1-9,22H,10H2,(H,20,21)
• InChI Key: JMTPUSVUVPWINX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O)F
• Molecular Formula: C17H13ClFNO3S
• Molecular Weight: 365.8 g/mol

Description

2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies and has potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Chemical Properties

Research on fluorine-containing compounds, such as the synthesis of fluorine-substituted benzo[b]furans and thiophenes, reveals their potential in developing novel chemical entities. These compounds are prepared through various synthetic pathways, including microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions, highlighting their versatility in organic synthesis and potential applications in material science and medicinal chemistry (Ramarao et al., 2004; Pomeisl et al., 2006).

Antimicrobial and Antipathogenic Activity

Compounds with fluorine and other halogens have been studied for their antimicrobial and antipathogenic properties. For instance, acylthioureas with halogenated phenyl substituents have shown significant activity against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus, suggesting the potential of fluorine-substituted compounds in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Pharmacological Applications

The structural modification of molecules by the introduction of fluorine atoms has been explored for enhancing pharmacological properties. Although the compound is not directly studied, the synthesis and evaluation of similar fluorine-substituted compounds have demonstrated their potential in discovering novel pharmacological agents with varied activities, including antinociceptive and anti-inflammatory properties (Selvam et al., 2012).

Molecular Probes and Sensing

The development of fluorescent probes based on furan derivatives indicates the utility of such compounds in chemical sensing and molecular probes. The unique solvent-dependent transformation of fluorescence spectra observed in some derivatives points to their application in sensitive detection and probing of environmental changes (Ercelen et al., 2002).